Cas no 1361657-47-7 (2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid)

• Product Name: 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid
• CAS No: 1361657-47-7
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4790224
• Update Time: 2025-05-21

2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-9-4-3-8(11(16)12(9)17)7-2-1-6(13(18)19)5-10(7)15/h1-5H,(H,18,19)
• InChI Key： FQBQBCYHZMGOCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.5
• Topological Polar Surface Area: 37.3

Additional information on 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid

Research Update on 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic Acid (CAS: 1361657-47-7): Implications in Chemical and Biomedical Applications

Recent studies have highlighted the significance of 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid (CAS: 1361657-47-7) in both environmental and biomedical research. This compound, a chlorinated biphenyl derivative, has garnered attention due to its structural properties and potential applications in drug discovery, environmental toxicology, and chemical synthesis. The following sections provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and environmental impact.

One of the key advancements in the study of 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid involves its role as a metabolite of polychlorinated biphenyls (PCBs). Recent research published in Environmental Science & Technology (2023) demonstrated that this compound is a byproduct of PCB degradation in contaminated soils. The study utilized advanced chromatographic techniques coupled with mass spectrometry to identify and quantify the compound, revealing its persistence in the environment and potential bioaccumulation risks. These findings underscore the need for further research into remediation strategies.

In the biomedical field, 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid has been investigated for its interactions with nuclear receptors, particularly the aryl hydrocarbon receptor (AhR). A 2024 study in Chemical Research in Toxicology reported that this compound exhibits moderate AhR agonist activity, which may contribute to its observed toxicological effects. The research team employed in vitro assays and molecular docking simulations to elucidate the binding mechanisms, providing insights into the compound's potential as a modulator of AhR-dependent pathways. This work opens new avenues for understanding the compound's role in endocrine disruption and carcinogenesis.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid. A 2023 publication in Organic Letters described a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. The authors achieved a yield of 78% with high purity, addressing previous challenges related to scalability and byproduct formation. This methodological improvement is expected to facilitate further research by ensuring reliable access to the compound for experimental studies.

Ongoing research is also exploring the potential therapeutic applications of 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid derivatives. Preliminary data from a 2024 study in Journal of Medicinal Chemistry suggest that structurally modified versions of this compound exhibit selective inhibition of certain inflammatory enzymes. While these findings are promising, additional preclinical studies are required to evaluate efficacy and safety profiles. The compound's unique chlorination pattern appears to play a critical role in its bioactivity, warranting further structure-activity relationship investigations.

In conclusion, 2,2',3',4'-Tetrachlorobiphenyl-4-carboxylic acid (CAS: 1361657-47-7) continues to be a compound of significant interest across multiple research domains. Its environmental persistence, biological activity, and synthetic accessibility make it a valuable subject for ongoing investigation. Future research directions may include detailed toxicological assessments, development of detection methods for environmental monitoring, and exploration of its pharmacological potential through targeted derivative synthesis.